Cas no 102505-03-3 (1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-(5-phenyl-4-pentyn-1-yl)-)

1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-(5-phenyl-4-pentyn-1-yl)- structure
102505-03-3 structure
Product name:1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-(5-phenyl-4-pentyn-1-yl)-
CAS No:102505-03-3
MF:C24H27N3O
MW:373.49068
CID:166585
PubChem ID:24847115

1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-(5-phenyl-4-pentyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-(5-phenyl-4-pentyn-1-yl)-
    • 1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-(5-phenyl-4-pentynyl)- (9CI)
    • 1-phenyl-8-(5-phenylpent-4-ynyl)-1,3,8-triazaspiro[4.5]decan-4-one
    • DTXSID30145231
    • 102505-03-3
    • 1,3,8-Triazaspiro(4.5)decan-4-one, 1-phenyl-8-(5-phenylpent-4-ynyl)-
    • 4-Oxo-1-phenyl-8-(5-phenyl-4-pentynyl)-1,3,8-triazaspiro(4.5)decane
    • 1-Phenyl-8-(5-phenylpent-4-ynyl)-1,3,8-triazaspiro(4.5)decan-4-one
    • Inchi: InChI=1S/C24H27N3O/c28-23-24(27(20-25-23)22-13-7-2-8-14-22)15-18-26(19-16-24)17-9-3-6-12-21-10-4-1-5-11-21/h1-2,4-5,7-8,10-11,13-14H,3,9,15-20H2,(H,25,28)
    • InChI Key: WKIMCAIVVAXXBM-UHFFFAOYSA-N
    • SMILES: C1C=CC(C#CCCCN2CCC3(C(=O)NCN3C3C=CC=CC=3)CC2)=CC=1

Computed Properties

  • Exact Mass: 373.215412493g/mol
  • Monoisotopic Mass: 373.215412493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.6Ų
  • XLogP3: 4

Experimental Properties

  • PSA: 35.58000
  • LogP: 3.57850

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